Cas no 114720-29-5 (Ethanone,1-[1-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-)

Ethanone,1-[1-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]- structure
114720-29-5 structure
Product Name:Ethanone,1-[1-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-
CAS No:114720-29-5
MF:C10H15NO2
MW:181.231602907181
CID:214956
PubChem ID:189229
Update Time:2025-04-19

Ethanone,1-[1-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[1-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-
    • 1-[1-(2-hydroxyethyl)-2,5-dimethylpyrrol-3-yl]ethanone
    • DTXSID90150841
    • 114720-29-5
    • AKOS004122830
    • 1-(1-(2-Hydroxyethyl)-2,5-dimethylpyrrol-3-yl)ethanone
    • 1-(1-(2-Hydroxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone
    • Inchi: 1S/C10H15NO2/c1-7-6-10(9(3)13)8(2)11(7)4-5-12/h6,12H,4-5H2,1-3H3
    • InChI Key: FCQRZPCZFIFSJI-UHFFFAOYSA-N
    • SMILES: OCCN1C(C)=CC(C(C)=O)=C1C

Computed Properties

  • Exact Mass: 181.11035
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.23
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